N-(6-methylpyridin-2-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
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Description
N-(6-methylpyridin-2-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.39. The purity is usually 95%.
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Scientific Research Applications
N-Methyl-2-pyridone-5-carboxamide (2PY) as a Uremic Toxin
2PY, a major metabolite of nicotinamide, has been identified as a uremic toxin. Its accumulation could be harmful, possibly by inhibiting poly (ADP-ribose) polymerase-1 activity. This insight is crucial for understanding the metabolic pathways and potential toxicities associated with nicotinamide derivatives (Lenglet et al., 2016).
Homogeneous Catalytic Aminocarbonylation
This process involves using primary and secondary amines, including amino acid methyl esters, as nucleophiles in palladium-catalyzed aminocarbonylation of iodo-heteroaromatics. It's a method to obtain N-substituted nicotinamides and related compounds, indicating a synthetic pathway for derivatives of nicotinamide (Takács et al., 2007).
Inhibition of Microsomal Mixed-Function Oxidase Activity
Nicotinamide has been shown to inhibit the metabolism of substrates of hepatic microsomal mixed-function oxidase, indicating its influence on liver enzyme activity. This aspect is important for considering drug interactions and metabolic effects (Schenkman et al., 1967).
Epigenetic and Metabolic Regulation
Nicotinamide N-Methyltransferase (NNMT) in Metabolic Regulation
NNMT plays a significant role in metabolic regulation by mediating effects through its product, N1-methylnicotinamide (MNAM). It's involved in glucose and cholesterol metabolism, and its expression correlates with various metabolic parameters, providing insights into the potential therapeutic targets for metabolic diseases (Hong et al., 2015).
NNMT and Epigenetic Remodeling in Cancer
NNMT is overexpressed in various human cancers and contributes to tumorigenesis by altering the methylation potential of cells, leading to epigenetic changes. This highlights the role of nicotinamide and its derivatives in cancer biology and the potential for targeted therapy (Ulanovskaya et al., 2013).
Properties
IUPAC Name |
N-(6-methylpyridin-2-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2S/c1-11-4-2-6-14(18-11)19-15(20)13-5-3-8-17-16(13)21-12-7-9-22-10-12/h2-6,8,12H,7,9-10H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRQBKYIEXVAOGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)C2=C(N=CC=C2)OC3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.